Cas no 37991-79-0 (Phenyl 4-(benzoyl)benzoate)

Phenyl 4-(benzoyl)benzoate structure
Phenyl 4-(benzoyl)benzoate structure
Product Name:Phenyl 4-(benzoyl)benzoate
CAS No:37991-79-0
MF:C20H14O3
MW:302.323365688324
CID:6641641
PubChem ID:8765439
Update Time:2024-01-29

Phenyl 4-(benzoyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Phenyl 4-(benzoyl)benzoate
    • 37991-79-0
    • Inchi: 1S/C20H14O3/c21-19(15-7-3-1-4-8-15)16-11-13-17(14-12-16)20(22)23-18-9-5-2-6-10-18/h1-14H
    • InChI Key: LJNXAXBMCVLWLX-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C(C1C=CC(=CC=1)C(C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 302.094294304g/mol
  • Monoisotopic Mass: 302.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 43.4Ų
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